2-Amino-4-(ethylamino)butanoic acid

• IUPAC Name: 2-amino-4-(ethylamino)butanoic acid
• InChI: InChI=1S/C6H14N2O2/c1-2-8-4-3-5(7)6(9)10/h5,8H,2-4,7H2,1H3,(H,9,10)
• InChI Key: XEPKOIOJGLMVRJ-UHFFFAOYSA-N
• Canonical SMILES: CCNCCC(C(=O)O)N
• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol

Description

“2-Amino-4-(ethylamino)butanoic acid” is a chemical compound with the molecular formula C6H14N2O2 and a molecular weight of 146.19. It is also known by its CAS number 1101109-43-6.

Molecular Structure Analysis

The molecular structure of “this compound” contains a total of 23 bonds, including 9 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, 1 aliphatic primary amine, 1 aliphatic secondary amine, and 1 hydroxyl group.

Physical And Chemical Properties Analysis

The predicted boiling point of “this compound” is 295.2±30.0 °C, and its predicted density is 1.082±0.06 g/cm3. The compound has a predicted pKa value of 2.09±0.10.

Mechanism of Action

2-AEAB is an essential building block for many biochemical processes. It acts as a substrate for enzymes, allowing them to catalyze chemical reactions. It is also involved in the synthesis of proteins, lipids, and nucleic acids.
Biochemical and Physiological Effects
2-AEAB is involved in a variety of metabolic processes, including the synthesis of proteins, lipids, and nucleic acids. It is also involved in the regulation of cell growth and differentiation, as well as in the regulation of gene expression. Additionally, 2-AEAB is involved in the synthesis of neurotransmitters, hormones, and other signaling molecules.

Advantages and Limitations for Lab Experiments

2-AEAB is a useful reagent for laboratory experiments due to its stability and low cost. It is also relatively easy to synthesize and can be used in a variety of reactions. However, it is important to note that 2-AEAB is a toxic compound and should be handled with caution.

Future Directions

There are several potential future applications of 2-AEAB, including its use in the synthesis of new drugs and other compounds, in the study of enzyme-catalyzed reactions, and in the study of the structure and function of proteins, enzymes, and other biomolecules. Additionally, it may be useful in the development of new diagnostic tests, as well as in the study of the effects of environmental pollutants on human health. Finally, it may be useful in the development of new treatments for various diseases.

Synthesis Methods

2-AEAB is synthesized through the reaction of ethyl-2-bromo-3-methylbutanoate with ammonia in the presence of a catalyst. The reaction is carried out in an aqueous solution of sodium hydroxide and the resulting product is 2-AEAB.

Scientific Research Applications

2-AEAB is used in scientific research for a variety of purposes, including as a precursor for the synthesis of drugs and other compounds, as a model for the study of enzyme-catalyzed reactions, and as a reagent in organic synthesis. It has also been used in the study of the structure and function of proteins, enzymes, and other biomolecules.